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Compound of Interest

Compound Name: 4-Ethynylquinoline

Cat. No.: B1315246 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of 4-
Ethynylquinoline. The following procedures are based on the known hazards of structurally

similar compounds, such as other quinoline derivatives, due to the absence of a specific Safety

Data Sheet (SDS) for 4-Ethynylquinoline itself. Researchers, scientists, and drug

development professionals should handle this compound with the utmost care, adhering to all

institutional and local safety regulations.

Hazard Assessment and GHS Classification
While a specific GHS classification for 4-Ethynylquinoline is not available, the classifications

for related quinoline compounds indicate significant potential hazards. It should be treated as a

hazardous substance.
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Hazard Category
GHS Classification (based
on related compounds)

Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2][3]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[1][2][3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2]

Carcinogenicity (potential) Category 1B
H350: May cause cancer

(based on quinoline)[3][4]

Germ Cell Mutagenicity

(potential)
Category 2

H341: Suspected of causing

genetic defects (based on

quinoline)[3][4]

Hazardous to the Aquatic

Environment
Chronic 2

H411: Toxic to aquatic life with

long lasting effects (based on

quinoline)[3]

Personal Protective Equipment (PPE)
All personnel must use the following personal protective equipment when handling 4-
Ethynylquinoline to minimize exposure.
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Protection Type Specific Equipment Standard

Eye and Face

Chemical splash goggles or a

face shield used in conjunction

with safety glasses.[5][6][7]

OSHA 29 CFR 1910.133 or EN

166

Hand

Chemical-resistant gloves

(e.g., nitrile, neoprene). Double

gloving is recommended.[5][6]

[8]

EN 374

Body

A laboratory coat or a

disposable gown made of a

material resistant to chemical

permeation.[8]

---

Respiratory

Use in a well-ventilated area or

a chemical fume hood. If there

is a risk of generating aerosols

or dust, an N95 or higher-rated

respirator may be necessary.

[5][9]

---

Footwear

Closed-toe shoes. Shoe

covers may be used for added

protection.[9]

---

Experimental Workflow for Handling 4-Ethynylquinoline
The following diagram outlines the standard operating procedure for safely handling 4-
Ethynylquinoline in a laboratory setting.
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Caption: Workflow for Safe Handling of 4-Ethynylquinoline.
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Operational and Disposal Plans
Handling and Storage

Handling: Always handle 4-Ethynylquinoline in a well-ventilated area, preferably within a

chemical fume hood.[10][11] Avoid direct contact with skin and eyes, and prevent inhalation

of any dust or vapors.[10][11] Do not eat, drink, or smoke in areas where the chemical is

handled.[12][13]

Storage: Store the compound in a tightly closed container in a dry, cool, and well-ventilated

place.[10] Keep it away from strong oxidizing agents, acids, and bases.[4][12]

Spill Management
Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and collect it

into a sealable container for hazardous waste.[12] For solid spills, carefully sweep or vacuum

and place into a sealed container, avoiding dust generation.[11][13]

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.[14]

Collect all cleaning materials as hazardous waste.

Report: Report the spill to the appropriate environmental health and safety personnel at your

institution.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[11]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water for at least 15 minutes. Seek

medical attention if irritation persists.[11]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[11]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[11]

Disposal Plan
4-Ethynylquinoline and any materials contaminated with it must be disposed of as hazardous

waste.[15][16]

Waste Identification: All waste streams containing 4-Ethynylquinoline, including unused

product, solutions, and contaminated labware (e.g., gloves, pipette tips, weighing paper),

must be identified as hazardous waste.[15][16]

Segregation: Do not mix this waste with other waste streams to prevent potentially

dangerous reactions.[14][16]

Containerization: Collect all waste in a clearly labeled, sealable container. The label should

include "Hazardous Waste" and the full chemical name, "4-Ethynylquinoline".[15]

Disposal: Arrange for the disposal of the hazardous waste through your institution's approved

hazardous waste management program.[15][16] Under no circumstances should this
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chemical be disposed of down the drain or in regular trash.[15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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